Cas no 144002-85-7 (N-Hexyl-N,N-dimethylhexan-1-aminium acetate)

• Product Name: N-Hexyl-N,N-dimethylhexan-1-aminium acetate
• CAS No: 144002-85-7
• MF: C₁₆H₃₅NO₂
• MW: 273.454605340958
• CID: 2777004
• Update Time: 2023-08-07

N-Hexyl-N,N-dimethylhexan-1-aminium acetate Chemical and Physical Properties

Names and Identifiers

• 1-Hexanaminium, N-hexyl-N,N-dimethyl-, acetate
• N-Hexyl-N,N-dimethylhexan-1-aminium acetate

• Inchi： 1S/C14H32N.C2H4O2/c1-5-7-9-11-13-15(3,4)14-12-10-8-6-2;1-2(3)4/h5-14H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： CFHXJHPHQBHBRF-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.[N+](C)(C)(CCCCCC)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 141
• Topological Polar Surface Area: 40.1